Cas no 1806309-10-3 (Ethyl 6-cyano-4-methoxynicotinate)

• Product Name: Ethyl 6-cyano-4-methoxynicotinate
• CAS No: 1806309-10-3
• MF: C₁₀H₁₀N₂O₃
• MW: 206.198002338409
• CID: 4802610
• Update Time: 2025-05-22

Ethyl 6-cyano-4-methoxynicotinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-cyano-4-methoxynicotinate

• Inchi： 1S/C10H10N2O3/c1-3-15-10(13)8-6-12-7(5-11)4-9(8)14-2/h4,6H,3H2,1-2H3
• InChI Key： RQOFKEUKXLAFSH-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=NC(C#N)=CC=1OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 271
• XLogP3: 1.1
• Topological Polar Surface Area: 72.2

Additional information on Ethyl 6-cyano-4-methoxynicotinate

Ethyl 6-cyano-4-methoxynicotinate: A Comprehensive Overview

Ethyl 6-cyano-4-methoxynicotinate, with the CAS number 1806309-10-3, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound belongs to the class of nicotinates, which are derivatives of nicotinic acid. The structure of Ethyl 6-cyano-4-methoxynicotinate is characterized by a pyridine ring with substituents at positions 4 and 6. The substituents include a methoxy group (-OCH3) at position 4 and a cyano group (-CN) at position 6. The ethyl ester group (-OEt) is attached to the pyridine ring, completing the structure.

The synthesis of Ethyl 6-cyano-4-methoxynicotinate involves a series of carefully planned reactions. Typically, the starting material is nicotinic acid, which undergoes methylation at position 4 to introduce the methoxy group. Subsequently, a cyanation reaction is performed at position 6 to introduce the cyano group. Finally, esterification with ethanol yields the ethyl ester. This multi-step synthesis requires precise control over reaction conditions to ensure high yield and purity.

Ethyl 6-cyano-4-methoxynicotinate exhibits unique physical and chemical properties due to its functional groups. The presence of the cyano group imparts electron-withdrawing effects, which influence the electronic properties of the molecule. The methoxy group, on the other hand, introduces electron-donating effects, creating a balance in the electronic environment of the pyridine ring. These properties make Ethyl 6-cyano-4-methoxynicotinate a versatile compound with potential applications in various fields.

Recent studies have explored the biological activity of Ethyl 6-cyano-4-methoxynicotinate. Research indicates that this compound exhibits significant antioxidant properties, making it a potential candidate for use in antioxidant therapies. Additionally, preliminary findings suggest that Ethyl 6-cyano-4-methoxynicotinate may have anti-inflammatory effects, which could be beneficial in treating inflammatory diseases.

The application of Ethyl 6-cyano-4-methoxynicotinate extends beyond pharmacology. Its unique chemical properties make it suitable for use in organic synthesis as an intermediate in the preparation of more complex molecules. Furthermore, its stability under various conditions makes it a valuable reagent in laboratory settings.

In conclusion, Ethyl 6-cyano-4-methoxynicotinate (CAS No:1806309-10-3) is a compound with promising potential in multiple domains due to its unique structure and properties. Continued research into its biological and chemical characteristics will undoubtedly uncover further applications and enhance our understanding of this intriguing molecule.